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Compound of Interest

Compound Name: Ivabradine Hydrochloride

Cat. No.: B194646

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative
determination of lvabradine Hydrochloride (HCI) in pharmaceutical formulations using High-
Performance Liquid Chromatography (HPLC).

Introduction

Ivabradine HCl is a heart rate-lowering agent used in the treatment of stable angina pectoris
and chronic heart failure. Accurate and precise quantification of Ivabradine HCI in bulk drug
and pharmaceutical dosage forms is crucial for ensuring its quality, safety, and efficacy. This
application note describes a robust and validated Reversed-Phase HPLC (RP-HPLC) method
for this purpose.

Chromatographic Conditions and Validation
Parameters

A summary of various reported HPLC methods and their validation parameters for the
gquantitative determination of lvabradine HCI is presented in the table below for easy
comparison.
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Parameter Method 1 Method 2 Method 3 Method 4
SS Wakosil Hemochromintsil
C18 (250 x 4.6 C18 (150 x 4.6
Column C18AR (250x4.6 C18 (250 x 4.6
mm, 5 um)[2] mm, 5 um)[3]
mm, 5 um)[1] mm, 5um)
] o 25mM Potassium
Ammonium Acetonitrile: 10
Methanol: ) phosphate buffer
acetate buffer mM Ammonium )
) Phosphate buffer (pH 3.0) with
Mobile Phase (pH 6.2): acetate buffer
(pH 6.5) (60:40 0.2% TEA:
Methanol (40:60 (pH 7.2) (60:40 o
viv)[1] Acetonitrile
viv)[2] vIV)[3]
(30:70 viv)
Flow Rate 0.8 mL/min[1] 1.0 mL/min[2] 1.0 mL/min[3] 0.6 mL/min
Detection
285 nm[1] 281 nm[2] 285 nm|[3] 287 nm
Wavelength
. ] 6.55 + 0.05 , _ _
Retention Time ) 6.9 min[2] 2.244 min[3] 5.2 min
min[1]
Linearity Range 30-210 pg/mL[1] 40-80 pg/mL[2] 10-50 pg/mL][3] 5-30 pg/mL
Correlation
o 0.9998[1] 0.9974[2] > 0.999[3] 0.99995
Coefficient (r?)
LOD - 1.3 pg/mL[2] - -
LOQ - 3.95 pg/mL[2] - -
Accuracy (% 98.55 - 99.00%
- 98 - 102%[3] -
Recovery) [1]
Precision S
< 2%[1][4] < 2%[2] < 2.0%[3] Within limit
(%RSD)

Experimental Protocol

This protocol is based on a commonly cited and validated method for the determination of
Ivabradine HCI.
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Materials and Reagents

» Ivabradine HCI reference standard
 Ivabradine HCI tablets

e HPLC grade Methanol

o HPLC grade Acetonitrile

o Potassium dihydrogen phosphate
e Orthophosphoric acid

e HPLC grade water

0.45 um membrane filter

Equipment
o High-Performance Liquid Chromatography (HPLC) system with UV/Vis or PDA detector

Analytical balance

Volumetric flasks

Pipettes

Sonicator

pH meter

Preparation of Solutions

Mobile Phase (Methanol: Phosphate buffer (pH 6.5) (60:40 v/v))

o Prepare a phosphate buffer by dissolving an appropriate amount of potassium dihydrogen
phosphate in HPLC grade water to a concentration of 25 mM.

» Adjust the pH of the buffer to 6.5 with orthophosphoric acid.[4]
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e Mix 600 mL of HPLC grade methanol with 400 mL of the prepared phosphate buffer.

« Filter the mobile phase through a 0.45 um membrane filter and degas by sonication before
use.

Standard Stock Solution (1 mg/mL)

o Accurately weigh 25 mg of Ivabradine HCI reference standard and transfer it to a 25 mL
volumetric flask.[1]

o Add approximately 15 mL of HPLC grade water and sonicate to dissolve.[1]
o Make up the volume to 25 mL with HPLC grade water.[1]
Working Standard Solutions

e Prepare a series of working standard solutions by diluting the standard stock solution with
HPLC grade water to achieve concentrations within the linear range (e.g., 30-210 pg/mL).[1]

Sample Preparation (from Tablets)

» Weigh and finely powder 20 Ivabradine HCI tablets.[1]

o Accurately weigh a portion of the powder equivalent to 25 mg of Ivabradine HCI and transfer
it to a 25 mL volumetric flask.[1]

e Add about 15 mL of HPLC grade water and sonicate for 15-20 minutes to ensure complete
dissolution of the drug.[1]

e Make up the volume to 25 mL with HPLC grade water.[1]
« Filter the solution through a 0.45 um membrane filter.

 Dilute the filtered solution with HPLC grade water to obtain a final concentration within the
calibration range.

HPLC Analysis
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o Set up the HPLC system with the specified chromatographic conditions (refer to Method 1 in
the table).

« Inject 20 pL of the blank (mobile phase), followed by the working standard solutions and the
sample solutions.

e Record the chromatograms and measure the peak area for lvabradine HCI.

Data Analysis

o Construct a calibration curve by plotting the peak area of the standard solutions against their
corresponding concentrations.

» Determine the concentration of Ivabradine HCI in the sample solutions from the calibration
curve using linear regression analysis.

e Calculate the amount of Ivabradine HCI in the tablet formulation.

Method Validation Workflow

The following diagram illustrates the key stages involved in validating the HPLC method for the
quantitative determination of lvabradine HCI.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Method Development

Optimization of Chromatographic Conditions

Establishes Baseline

Method Validation (ICH Q2(R1))

Specificity / Selectivity

Linearity & Range

Accuracy (% Recovery) Limit of Detection (LOD)

Precision (Repeatability, Intermediate) Limit of Quantification (LOQ)

Robustness

Method is Fit for Purpose

Application
v

Routine Quality Control Analysis

Click to download full resolution via product page

Caption: Workflow for HPLC Method Validation.
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Experimental Workflow Diagram

The diagram below outlines the sequential steps of the experimental protocol for the
guantitative analysis of Ivabradine HCI.

Prepare Mobile Phase
(Methanol:Phosphate Buffer)

Prepare Standard Stock Solution
(1 mg/mL)

;

l

y

Set Up HPLC System
(Column, Flow Rate, Wavelength)

Prepare Working Standard Solutions
(30-210 pg/mL)

Prepare Sample Solution from Tablets

l

P> Inject Blank, Standards, and Samples |-

l

Acquire Chromatographic Data

l

Analyze Data

(Calibration Curve, Quantification)

Click to download full resolution via product page

Caption: Experimental Workflow for Ivabradine HCI Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ivabradine HCI by HPLC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b194646#hplc-method-for-quantitative-determination-
of-ivabradine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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